Cas no 1516054-44-6 (2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide)

2-Fluoro-3-(trifluoromethyl)phenylethanethioamide is a fluorinated thioamide derivative characterized by its unique structural features, including a fluorine atom and a trifluoromethyl group on the phenyl ring. These substituents enhance its electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The thioamide functional group offers reactivity for further derivatization, while the fluorine atoms contribute to improved metabolic stability and binding affinity in bioactive compounds. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and materials science due to its potential to modulate physicochemical properties such as lipophilicity and bioavailability. Its precise synthesis and purity are critical for research applications.
2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide structure
1516054-44-6 structure
Product Name:2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide
CAS No:1516054-44-6
MF:C9H7F4NS
MW:237.217194795609
CID:6317455
PubChem ID:83295012
Update Time:2025-10-29

2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide
    • 1516054-44-6
    • EN300-1974055
    • 2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
    • Inchi: 1S/C9H7F4NS/c10-8-5(4-7(14)15)2-1-3-6(8)9(11,12)13/h1-3H,4H2,(H2,14,15)
    • InChI Key: OMJKLSBCERAQLL-UHFFFAOYSA-N
    • SMILES: S=C(CC1C=CC=C(C(F)(F)F)C=1F)N

Computed Properties

  • Exact Mass: 237.02353305g/mol
  • Monoisotopic Mass: 237.02353305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.1Ų

2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1974055-0.05g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
0.05g
$707.0 2023-09-16
Enamine
EN300-1974055-0.1g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
0.1g
$741.0 2023-09-16
Enamine
EN300-1974055-0.25g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
0.25g
$774.0 2023-09-16
Enamine
EN300-1974055-0.5g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
0.5g
$809.0 2023-09-16
Enamine
EN300-1974055-1.0g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
1g
$1014.0 2023-05-31
Enamine
EN300-1974055-2.5g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
2.5g
$1650.0 2023-09-16
Enamine
EN300-1974055-5.0g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
5g
$2940.0 2023-05-31
Enamine
EN300-1974055-10.0g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
10g
$4360.0 2023-05-31
Enamine
EN300-1974055-1g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
1g
$842.0 2023-09-16
Enamine
EN300-1974055-5g
2-[2-fluoro-3-(trifluoromethyl)phenyl]ethanethioamide
1516054-44-6
5g
$2443.0 2023-09-16

2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide Related Literature

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylethanethioamide

2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide and CAS No. 1516054-44-6: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications

2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide, identified by its CAS No. 1516054-44-6, is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of thioamide derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structural features of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide—specifically the presence of multiple fluorine atoms and a thiourea moiety—make it a promising candidate for drug development targeting various pathological conditions.

The molecular structure of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide consists of a benzene ring substituted with a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position. The ethanethioamide group, which includes a sulfur atom bonded to a carbon chain, is critical for its pharmacological activity. The fluorinated aromatic ring enhances the compound’s metabolic stability, while the thiourea functionality may contribute to its ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide in modulating signaling pathways associated with inflammation and oxidative stress. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against 5-lipoxygenase, an enzyme central to the production of leukotrienes, which are key mediators of inflammatory responses. This finding suggests that 2-2-Flu,3-(Trifluoromethyl)phenylethanethioamide could be a valuable therapeutic agent for conditions such as rheumatoid arthritis or chronic obstructive pulmonary disease (COPD).

Moreover, the compound’s trifluoromethyl group is believed to play a dual role in its pharmacodynamics. First, it may enhance the compound’s lipophilicity, facilitating its penetration into cell membranes. Second, the trifluoromethyl group could modulate the compound’s reactivity, potentially reducing unwanted side effects. This dual functionality is particularly relevant in the context of drug design, where optimizing both efficacy and safety is paramount.

In the realm of antimicrobial research, 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide has shown promise against drug-resistant bacterial strains. A 2024 study published in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant Staphylococcus aureus and Pseudomonas aeruginosa. The compound’s ability to disrupt bacterial cell membranes, possibly through its sulfur-containing group, may explain its efficacy against these pathogens.

Furthermore, the fluorinated aromatic ring in 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide may influence its interaction with biological targets. Fluorine atoms are often used in drug design to improve metabolic stability and binding affinity. For example, the presence of fluorine in the aromatic ring could enhance the compound’s ability to bind to specific receptors, such as the cytochrome P450 enzymes, which are involved in drug metabolism. This property is particularly important for developing drugs with improved bioavailability and reduced toxicity.

Recent advances in computational chemistry have also contributed to the understanding of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide’s potential applications. Molecular docking studies have predicted that this compound may bind to protease enzymes involved in viral replication, such as the main protease (Mpro) of SARS-CoV-2. These findings suggest that 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide could be explored as a candidate for antiviral therapies, particularly in the context of emerging viral infections.

The synthesis of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide is another area of active research. Traditional methods for synthesizing fluorinated compounds often involve complex and costly procedures. However, recent developments in green chemistry have introduced more efficient and environmentally friendly approaches. For instance, a 2023 study in Organic Letters described a novel catalytic method that enables the selective fluorination of aromatic rings, which could be applied to the synthesis of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide with high yield and minimal byproducts.

Despite its promising properties, the development of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide as a therapeutic agent is still in its early stages. One of the key challenges is to optimize its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, further studies are needed to evaluate its safety and efficacy in preclinical models before advancing to clinical trials.

In conclusion, 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide represents a compelling example of how fluorinated thiourea derivatives can be leveraged for drug discovery. Its unique chemical structure, combined with its potential applications in inflammation, antimicrobial activity, and antiviral therapy, makes it a subject of ongoing research. As synthetic methods and computational tools continue to evolve, the compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles.

For researchers and pharmaceutical developers, the study of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide offers valuable insights into the design of multifunctional drugs. The compound’s structural features, such as the fluorinated aromatic ring and the thiourea moiety, provide a framework for exploring new chemical entities with tailored biological activities. As the field of medicinal chemistry progresses, compounds like 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide may play a pivotal role in addressing some of the most pressing medical challenges of our time.

Further research into the mechanisms of action and clinical applications of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide is essential to unlock its full potential. Collaborative efforts between academia, industry, and regulatory agencies will be crucial in translating these findings into tangible therapeutic solutions. As such, the compound stands as a testament to the power of chemical innovation in advancing human health.

Ultimately, the exploration of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide underscores the importance of interdisciplinary research in drug discovery. By integrating knowledge from organic chemistry, pharmacology, and computational sciences, scientists can continue to uncover new opportunities for developing effective and safe medications. The journey of this compound from the laboratory to the clinic highlights the dynamic and ever-evolving nature of modern medicinal chemistry.

As the scientific community continues to investigate the properties and applications of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide, it is clear that this compound holds significant promise for future therapeutic advancements. Its unique structure and multifaceted potential make it an exciting area of study, with the potential to impact a wide range of medical fields. The ongoing research into this compound exemplifies the collaborative spirit and innovation that drive progress in the field of medicinal chemistry.

With continued advancements in synthetic methods, computational modeling, and biological testing, 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide may soon transition from a promising candidate to a clinically relevant therapeutic agent. As such, it represents a valuable contribution to the ever-expanding landscape of drug discovery and development.

For those interested in exploring the potential of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide, further reading on the latest research, synthesis techniques, and biological studies is recommended. Engaging with the scientific community and staying updated on the latest developments in this field will provide a deeper understanding of the compound’s significance and future applications.

In summary, 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide is a compound of great interest due to its unique chemical structure and potential applications in various therapeutic areas. Its study not only advances our understanding of fluorinated thiourea derivatives but also highlights the importance of interdisciplinary research in drug discovery. As research continues, the compound may pave the way for innovative solutions in medicine, underscoring the dynamic and impactful nature of modern medicinal chemistry.

With the continued exploration of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide, the scientific community can look forward to new discoveries and advancements that will shape the future of healthcare. The journey of this compound serves as a reminder of the transformative power of chemical innovation in addressing complex medical challenges and improving patient outcomes.

As the field of medicinal chemistry evolves, the role of compounds like 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide will become increasingly important. Their unique properties and potential applications will continue to drive innovation, offering new possibilities for the development of effective and safe therapeutics. The ongoing research into these compounds reflects the commitment of the scientific community to advancing human health and well-being.

For students and professionals in the field of chemistry and pharmacology, the study of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide provides an opportunity to engage with cutting-edge research and contribute to the development of new therapeutic solutions. By staying informed and involved in the scientific community, individuals can play a vital role in shaping the future of drug discovery and medicinal chemistry.

Ultimately, the exploration of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide exemplifies the power of scientific inquiry and innovation. As research continues to uncover new insights and applications, this compound stands as a testament to the potential of chemical research in transforming medicine and improving patient care. The journey of this compound is just beginning, and its impact on the future of healthcare is yet to be fully realized.

With the continued dedication of researchers and the advancement of scientific techniques, the potential of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide will continue to grow. As the field of medicinal chemistry progresses, the compound may become a cornerstone in the development of new therapeutics, offering hope and solutions for a wide range of medical conditions. The future of this compound is bright, and its contributions to the field of medicine are expected to be significant.

As the scientific community continues to explore the possibilities of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide, it is clear that the compound holds great promise for future advancements. Its unique structure and multifaceted potential make it a valuable subject of study, with the potential to impact a wide range of medical fields. The ongoing research into this compound underscores the importance of interdisciplinary collaboration and innovation in drug discovery and development.

With the continued exploration of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide, the scientific community can look forward to new discoveries and advancements that will shape the future of healthcare. The journey of this compound serves as a reminder of the transformative power of chemical innovation in addressing complex medical challenges and improving patient outcomes.

As the field of medicinal chemistry evolves, the role of compounds like 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide will become increasingly important. Their unique properties and potential applications will continue to drive innovation, offering new possibilities for the development of effective and safe therapeutics. The ongoing research into these compounds reflects the commitment of the scientific community to advancing human health and well-being.

For students and professionals in the field of chemistry and pharmacology, the study of 2-2-Fluoro-3-(Trifluoromethyl)phenylethanethioamide provides an opportunity to engage with cutting-edge research and contribute to the development of new therapeutic solutions. By staying informed and involved in the scientific community, individuals can play a vital role in shaping the future of drug discovery and medicinal chemistry.

Ultimately, the exploration of 0000000000000000000000000000000

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.